N-(3-fluoro-4-methylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[6-[2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21FN4O2S2/c1-14-8-9-16(12-18(14)25)27-21(30)13-32-22-11-10-19(28-29-22)23-15(2)26-24(33-23)17-6-4-5-7-20(17)31-3/h4-12H,13H2,1-3H3,(H,27,30)
• InChI Key: WMXUOZOUFPHVEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CC=C4OC)C)F
• Molecular Formula: C24H21FN4O2S2
• Molecular Weight: 480.6 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21FN4O2S2 and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharma Market Reflection by Patents

Research on pyridazino(4,5-b)indole-1-acetamide compounds, which share structural similarities with the compound , indicates a range of potential applications including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities. This diversity of applications underscores the compound's versatility in pharmaceutical research and development (Habernickel, 2002).

Anticancer Effects and Toxicity Modification

Modification of acetamide compounds to replace the acetamide group with alkylurea has been shown to retain antiproliferative activity against cancer cell lines while dramatically reducing acute oral toxicity. This suggests potential for creating more effective and safer cancer therapies (Wang et al., 2015).

Antinociceptive Activity

Studies on 3(2H)-Pyridazinone derivatives have revealed significant antinociceptive (pain-relieving) activity, suggesting potential applications in pain management. This highlights the therapeutic potential of related compounds in addressing pain (Doğruer et al., 2000).

PI3K/mTOR Inhibitors for Cancer Treatment

Research on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has focused on improving metabolic stability to enhance cancer treatment efficacy. This indicates the importance of structural modifications in developing potent cancer therapeutics (Stec et al., 2011).

Anti-inflammatory Activity

Synthesis of novel compounds has also targeted anti-inflammatory activities, with certain derivatives demonstrating significant effects. This opens avenues for the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).